![molecular formula C20H22N4O2 B5530466 4-(1H-imidazol-2-yl)-1-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)acetyl]piperidine](/img/structure/B5530466.png)
4-(1H-imidazol-2-yl)-1-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)acetyl]piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The chemical compound is part of a broader class of chemicals that have been synthesized for various biological evaluations. These compounds often possess unique structures that allow for diverse chemical reactions and properties, making them significant in scientific research, particularly in medicinal chemistry.
Synthesis Analysis
The synthesis of compounds similar to "4-(1H-imidazol-2-yl)-1-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)acetyl]piperidine" involves multi-step procedures including cyclocondensation, Mannich reactions, and nucleophilic addition. For example, Rajkumar, Kamaraj, and Krishnasamy (2014) describe a synthesis process involving diacetyl, aromatic aldehyde, and 2-(piperazin-1-yl)ethanamine using a catalyst in ethanol, indicating a complex synthesis pathway for such compounds (Rajkumar, Kamaraj, & Krishnasamy, 2014).
Molecular Structure Analysis
The molecular structure of these compounds is characterized by the presence of an imidazole ring, which is a five-membered planar ring with two nitrogen atoms at non-adjacent positions. This structural feature is crucial for the biological activity of these compounds. The structure is further complicated by the attachment of various groups such as methyl, phenyl, and oxazole rings, contributing to the compound's unique chemical properties.
Chemical Reactions and Properties
The chemical properties of such compounds are influenced by their functional groups. For instance, the imidazole and piperidine rings contribute to the compound's basicity and its ability to participate in hydrogen bonding, affecting its reactivity and interactions with biological molecules. The presence of oxazole and phenyl rings adds to the compound's aromaticity and hydrophobicity, influencing its solubility and binding properties.
Physical Properties Analysis
The physical properties, including solubility, melting point, and crystalline structure, are determined by the compound's molecular geometry and functional groups. Compounds with similar structures have been reported to possess significant antimicrobial activities, indicating that their physical properties contribute to their biological efficacy (Rajkumar, Kamaraj, & Krishnasamy, 2014).
properties
IUPAC Name |
1-[4-(1H-imidazol-2-yl)piperidin-1-yl]-2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O2/c1-14-17(23-20(26-14)16-5-3-2-4-6-16)13-18(25)24-11-7-15(8-12-24)19-21-9-10-22-19/h2-6,9-10,15H,7-8,11-13H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLSOWWXLWHLNNX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(O1)C2=CC=CC=C2)CC(=O)N3CCC(CC3)C4=NC=CN4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.